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Compound of Interest

Compound Name: R079

Cat. No.: B12379753

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
R079 is a novel, orally active, and selective activator of the Nuclear Factor Erythroid 2-related

factor 2 (Nrf2). Identified as a promising therapeutic candidate, R079 operates by modulating

the Nrf2 signaling pathway, a critical cellular defense mechanism against oxidative stress and

inflammation. This document provides a comprehensive technical overview of the chemical

structure, properties, and pharmacological profile of R079, intended for professionals in the

fields of research, science, and drug development.

Chemical Structure and Properties
R079, also referred to as compound 17 in initial publications, is a sulfonylvinyltriazolone

derivative.[1] Its chemical identity has been confirmed through various analytical methods.
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Caption: Chemical structure of R079.

Physicochemical Properties
A summary of the key physicochemical properties of R079 is presented in the table below.

These properties are essential for understanding its behavior in biological systems and for

formulation development.

Property Value Source

IUPAC Name

2-(4-chlorophenyl)-5-((E)-2-

(phenylsulfonyl)vinyl)-2,4-

dihydro-3H-1,2,4-triazol-3-one

Predicted

CAS Number 2115659-62-4 [1]

Molecular Formula C₁₇H₁₂ClN₃O₃S Calculated

Molecular Weight 389.81 g/mol Calculated

LogP 2.8 Predicted

pKa 7.9 (most acidic) Predicted

Aqueous Solubility Insoluble Predicted

Note: Predicted values are generated using computational models and should be confirmed by

experimental data.
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Pharmacological Properties and Mechanism of
Action
R079 is a potent activator of the Nrf2 signaling pathway. Its mechanism of action involves the

modulation of this pathway to induce the expression of a suite of antioxidant and cytoprotective

genes.

Pharmacodynamics
The primary pharmacodynamic effect of R079 is the activation of Nrf2. This has been quantified

by its ability to promote the translocation of Nrf2 into the nucleus.

Parameter Value Species/System

EC₅₀ (Nrf2 translocation) 32.41 μM In vitro assay

Pharmacokinetics
Initial pharmacokinetic studies have focused on the metabolic stability of R079 in various

species.

Parameter Value Species

Microsomal Stability (t₁/₂) > 60 min
Mouse, Rat, Dog, Monkey,

Human

Mechanism of Action: The Nrf2 Signaling Pathway
Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-

like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent

proteasomal degradation. Electrophiles and reactive oxygen species (ROS) can modify

cysteine residues on Keap1, leading to a conformational change that disrupts the Keap1-Nrf2

interaction. This allows Nrf2 to translocate to the nucleus, where it heterodimerizes with small

Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of

its target genes. This binding initiates the transcription of numerous cytoprotective genes,

including those encoding for antioxidant enzymes (e.g., heme oxygenase-1 (HO-1), NAD(P)H
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quinone oxidoreductase 1 (NQO1)) and proteins involved in glutathione synthesis. R079, as an

Nrf2 activator, is believed to induce this signaling cascade, thereby bolstering the cell's ability to

combat oxidative stress and inflammation.

Cytoplasm

Nucleus

Nrf2

Keap1

Proteasome

Degradation

Nrf2

Translocation

Cul3-Rbx1
E3 Ligase

Ubiquitination

R079

Inactivation

Oxidative Stress
(ROS)

Inactivation

sMaf

ARE
(Antioxidant Response Element)

Cytoprotective Genes
(HO-1, NQO1, etc.)

Gene Expression
Transcription & Translation Cellular Protection

Antioxidant & Anti-inflammatory Effects

Click to download full resolution via product page

Caption: The Nrf2 signaling pathway and the proposed mechanism of action for R079.

Preclinical Efficacy
The therapeutic potential of R079 has been evaluated in a preclinical model of multiple

sclerosis, a disease characterized by inflammation and oxidative stress in the central nervous

system.
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Experimental Autoimmune Encephalomyelitis (EAE)
Model
In a mouse model of EAE, oral administration of R079 resulted in a significant, dose-dependent

reduction in disease severity. This provides strong preclinical evidence for its anti-inflammatory

and neuroprotective effects.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. These protocols are

based on standard procedures and can be adapted for specific research needs.

Experimental Autoimmune Encephalomyelitis (EAE)
Induction and Assessment
This protocol describes the induction of EAE in mice, a common model for multiple sclerosis.
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Day 0:
Immunization

Prepare Emulsion:
MOG₃₅₋₅₅ peptide in

Complete Freund's Adjuvant (CFA)

Pertussis Toxin (PTx)
Intraperitoneal Injection

Subcutaneous Injection
of Emulsion

Day 2:
PTx Injection (repeat)

Daily Monitoring:
Clinical Scoring (0-5 scale)

Body Weight

Initiate R079 Treatment
(e.g., oral gavage)

Endpoint:
(e.g., Day 28)

Tissue Collection
(CNS, Spleen, etc.)

Analysis:
Histology (demyelination, inflammation)
Flow Cytometry (immune cell infiltration)

Cytokine analysis

Data Interpretation
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Caption: Workflow for the Experimental Autoimmune Encephalomyelitis (EAE) model.
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Materials:

Myelin Oligodendrocyte Glycoprotein (MOG₃₅₋₅₅) peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Pertussis Toxin (PTx)

8-10 week old female C57BL/6 mice

R079 formulation for oral administration

Clinical scoring scale (e.g., 0: no clinical signs; 1: limp tail; 2: hind limb weakness; 3: hind

limb paralysis; 4: forelimb and hind limb paralysis; 5: moribund)

Procedure:

Immunization (Day 0):

Prepare an emulsion of MOG₃₅₋₅₅ in CFA.

Anesthetize mice and administer a subcutaneous injection of the emulsion at two sites on

the flank.

Administer an intraperitoneal (IP) injection of Pertussis Toxin.

Pertussis Toxin Boost (Day 2):

Administer a second IP injection of Pertussis Toxin.

Clinical Monitoring:

Beginning on day 7 post-immunization, monitor mice daily for clinical signs of EAE and

record their body weight.

Treatment:

Initiate treatment with R079 or vehicle control at the onset of clinical signs or as per the

study design.
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Endpoint and Analysis:

At the study endpoint, euthanize mice and collect tissues (brain, spinal cord, spleen, etc.)

for histological, immunological, and molecular analyses.

Microsomal Stability Assay
This in vitro assay assesses the metabolic stability of a compound in liver microsomes.
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Preparation

Prepare Reagents:
- R079 stock solution
- Liver microsomes

- NADPH regenerating system
- Quenching solution (e.g., acetonitrile with internal standard)

Incubation

Prepare reaction mixture:
Microsomes, buffer, and R079

Pre-warm to 37°C

Initiate reaction with
NADPH regenerating system

Incubate at 37°C and collect aliquots
at specified time points (e.g., 0, 5, 15, 30, 60 min)

Quench reaction by adding cold
acetonitrile with internal standard

Sample Analysis

Centrifuge to precipitate proteins

Collect supernatant

Analyze by LC-MS/MS

Data Analysis

Plot ln(% remaining) vs. time

Calculate half-life (t₁/₂) and
intrinsic clearance (CLᵢₙₜ)

Click to download full resolution via product page

Caption: Workflow for the in vitro microsomal stability assay.
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Materials:

R079

Liver microsomes (from human, mouse, rat, etc.)

NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate

dehydrogenase)

Phosphate buffer (pH 7.4)

Acetonitrile with an appropriate internal standard

LC-MS/MS system

Procedure:

Preparation:

Prepare a stock solution of R079 in a suitable solvent (e.g., DMSO).

Prepare the reaction mixture containing liver microsomes and phosphate buffer.

Incubation:

Add R079 to the reaction mixture and pre-incubate at 37°C.

Initiate the metabolic reaction by adding the NADPH regenerating system.

Time Points:

At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture

and add them to a quenching solution (e.g., cold acetonitrile with an internal standard) to

stop the reaction.

Sample Processing:

Centrifuge the quenched samples to precipitate the proteins.
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Transfer the supernatant for analysis.

Analysis:

Quantify the remaining concentration of R079 at each time point using a validated LC-

MS/MS method.

Data Analysis:

Plot the natural logarithm of the percentage of R079 remaining versus time.

Determine the elimination rate constant (k) from the slope of the linear regression.

Calculate the half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k.

Calculate the intrinsic clearance (CLᵢₙₜ).

Nrf2 Nuclear Translocation Assay
This assay measures the ability of a compound to induce the translocation of Nrf2 from the

cytoplasm to the nucleus.

General Principle: This can be assessed by several methods, including immunofluorescence

microscopy, Western blotting of nuclear and cytoplasmic fractions, or using a reporter gene

assay.

Example Protocol (Western Blotting):

Cell Culture and Treatment:

Culture a suitable cell line (e.g., HepG2, THP-1) to an appropriate confluency.

Treat the cells with various concentrations of R079 or vehicle control for a specified time.

Cell Fractionation:

Harvest the cells and perform subcellular fractionation to separate the cytoplasmic and

nuclear extracts using a commercial kit or standard laboratory protocols.
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Protein Quantification:

Determine the protein concentration of the cytoplasmic and nuclear fractions.

Western Blotting:

Separate the proteins from each fraction by SDS-PAGE and transfer them to a membrane.

Probe the membrane with primary antibodies against Nrf2, a cytoplasmic marker (e.g.,

GAPDH), and a nuclear marker (e.g., Lamin B1).

Incubate with a suitable secondary antibody and visualize the protein bands.

Analysis:

Quantify the band intensities for Nrf2 in both the cytoplasmic and nuclear fractions.

Normalize the Nrf2 levels to the respective loading controls.

An increase in the nuclear-to-cytoplasmic ratio of Nrf2 indicates translocation.

Conclusion
R079 is a promising Nrf2 activator with demonstrated in vitro potency and in vivo efficacy in a

preclinical model of multiple sclerosis. Its favorable pharmacokinetic profile, characterized by

high metabolic stability, further supports its potential as a therapeutic agent. The detailed

chemical, pharmacological, and experimental information provided in this guide serves as a

valuable resource for researchers and drug development professionals interested in the further

investigation and development of R079 and other Nrf2 modulators. Further studies are

warranted to fully elucidate its therapeutic potential and safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [R079: A Technical Guide to a Novel Nrf2 Activator].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379753/docs#r079-a-technical-guide-to-a-novel-
nrf2-activator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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